Cas no 1541815-11-5 ((3-Isopropylpyridin-4-yl)methanamine)

• Product Name: (3-Isopropylpyridin-4-yl)methanamine
• CAS No: 1541815-11-5
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• CID: 4827934
• Update Time: 2025-05-19

(3-Isopropylpyridin-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (3-Isopropylpyridin-4-yl)methanamine
• GS2435

• Inchi： 1S/C9H14N2/c1-7(2)9-6-11-4-3-8(9)5-10/h3-4,6-7H,5,10H2,1-2H3
• InChI Key： SBMUULBTEJDKAM-UHFFFAOYSA-N
• SMILES： N1C=CC(CN)=C(C=1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 112
• XLogP3: 0.8
• Topological Polar Surface Area: 38.9

Additional information on (3-Isopropylpyridin-4-yl)methanamine

Chemical Profile of (3-Isopropylpyridin-4-yl)methanamine (CAS No. 1541815-11-5)

The compound (3-Isopropylpyridin-4-yl)methanamine, identified by its CAS number 1541815-11-5, is a significant molecule in the realm of chemical and pharmaceutical research. This compound belongs to the pyridine derivatives, a class of heterocyclic aromatic compounds that have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of an isopropyl group at the 3-position and an amine functional group at the 4-position of the pyridine ring, contribute to its unique chemical properties and reactivity.

In recent years, pyridine derivatives have been extensively studied for their pharmacological effects. The amine group in (3-Isopropylpyridin-4-yl)methanamine serves as a key pharmacophore, enabling interactions with various biological targets. This has led to its exploration in the development of novel therapeutic agents targeting a range of diseases, including neurological disorders, infectious diseases, and cancer. The isopropyl substituent at the 3-position of the pyridine ring not only influences the electronic properties of the molecule but also plays a crucial role in determining its solubility and metabolic stability.

One of the most compelling aspects of (3-Isopropylpyridin-4-yl)methanamine is its potential as a scaffold for drug discovery. The pyridine core is highly versatile and can be modified in numerous ways to optimize its biological activity. Researchers have leveraged this flexibility to design molecules with enhanced potency, selectivity, and pharmacokinetic profiles. For instance, studies have shown that substituents at specific positions on the pyridine ring can significantly alter the binding affinity of the molecule to its target proteins. This has opened up new avenues for developing targeted therapies with minimal side effects.

The amine group in (3-Isopropylpyridin-4-yl)methanamine also makes it a valuable intermediate in synthetic chemistry. It can participate in various chemical reactions, such as nucleophilic substitution and condensation reactions, allowing for the facile synthesis of more complex molecules. This reactivity has been exploited in multi-step synthetic routes to produce biologically active compounds with intricate structures. The ability to functionalize this compound at multiple sites provides chemists with a high degree of control over its final properties, making it an indispensable tool in medicinal chemistry.

Current research efforts are focused on understanding the mechanism of action of (3-Isopropylpyridin-4-yl)methanamine and its derivatives. Preclinical studies have demonstrated promising results in several disease models, highlighting its therapeutic potential. For example, investigations into its anti-inflammatory properties have shown that it can modulate key signaling pathways involved in inflammation, suggesting its utility in treating chronic inflammatory diseases. Additionally, its ability to interact with enzymes and receptors relevant to neurological disorders has sparked interest in exploring its potential as a treatment for conditions such as Alzheimer's disease and Parkinson's disease.

Another area of active research is the development of novel delivery systems for (3-Isopropylpyridin-4-yl)methanamine. Given its pharmacological promise, optimizing its delivery to target tissues while minimizing systemic exposure is crucial for therapeutic efficacy. Nanotechnology-based delivery platforms, such as liposomes and polymeric nanoparticles, have been investigated as potential carriers for this compound. These systems offer advantages such as improved bioavailability, targeted delivery, and controlled release profiles, which could enhance the therapeutic outcomes of (3-Isopropylpyridin-4-yl)methanamine-based drugs.

The synthesis and characterization of analogs of (3-Isopropylpyridin-4-yl)methanamine are also ongoing areas of investigation. By systematically varying substituents on the pyridine ring and other functional groups, researchers aim to identify compounds with superior pharmacological properties. High-throughput screening techniques combined with computational modeling have accelerated this process by enabling rapid evaluation of large libraries of compounds. These efforts have already led to the identification of several promising candidates that are entering further stages of preclinical development.

In conclusion, (3-Isopropylpyridin-4-yl)methanamine (CAS No. 1541815-11-5) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it a versatile scaffold for drug discovery, while its biological activities open up new possibilities for treating various diseases. Ongoing research efforts are focused on elucidating its mechanism of action, developing novel delivery systems, and identifying more effective analogs. As our understanding of this compound grows, so too does our ability to harness its potential for improving human health.